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RR6 Model Technical Support Center

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) for researchers, scientists, and drug development professionals utilizing the RR6 model
for prognosticating outcomes in myelofibrosis (MF) patients treated with ruxolitinib.

Troubleshooting Guides and FAQs

Q1: We are observing inconsistencies in risk stratification for patients who appear clinically
stable. In which patient subgroups might the RR6 model be less effective?

Al: The RR6 model is a valuable prognostic tool, but its effectiveness can vary in certain
patient subgroups. Researchers should be aware of the following scenarios where the model's
predictive power may be attenuated:

e Low- and Intermediate-Risk Patients: Studies have indicated that the RR6 model may not
effectively discriminate between low-risk and intermediate-risk patient groups.[1][2][3] While
the model is robust in identifying high-risk patients with poor survival, the distinction between
the lower-risk categories can be less precise.[1][3] For instance, one validation study found
no significant difference in overall survival between the low-risk and intermediate-risk cohorts
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as defined by the RR6 model.[1][3] More recent research has led to the development of the
iIRR6 model, specifically refined for intermediate-1 risk patients, which provides better
stratification within this subgroup.[4][5][6]

» Patients with Specific Molecular Mutations: The RR6 model is based on clinical variables. Its
performance can be enhanced by integrating molecular data.[3][7] Patients harboring certain
mutations may have outcomes not fully captured by the RR6 model alone.

o High Molecular Risk (HMR) Mutations: Patients with mutations in genes such as ASXL1,
EZH2, IDH1/2, and SRSF2 (often referred to as HMR mutations) may have a worse
prognosis that is not fully accounted for by the clinical parameters of the RR6 model.[3][7]

o RAS Pathway Mutations: Mutations in the RAS pathway (e.g., NRAS, KRAS, CBL) are
also independent predictors of reduced overall survival and may diminish the prognostic
accuracy of the RR6 model when used in isolation.[3][7]

o Patients with Post-Polycythemia Vera Myelofibrosis (post-PV MF): Some evidence suggests
that the RR6 model's performance may differ in patients with secondary myelofibrosis. One
study highlighted that high-risk patients with post-PV MF had a significantly increased risk of
mortality, indicating that this subgroup may represent a particularly vulnerable population
where the model's predictions of poor outcome are highly relevant.[8]

Q2: A patient in our study has a high-risk RR6 score but appears to be responding well to
ruxolitinib based on symptom improvement. How should we interpret this?

A2: While symptom improvement is a positive clinical sign, the RR6 model is designed to
predict long-term overall survival based on a combination of factors, not just symptomatic
response. The high-risk score in the RR6 model is a strong predictor of inferior survival, even if
short-term benefits are observed. It is important to consider that the RR6 model incorporates
ruxolitinib dose, spleen response, and transfusion needs, which collectively provide a more
comprehensive prognostic picture than symptom scores alone. Clonal evolution is more
frequent in patients with a high-risk RR6 score, which may underlie the disconnect between
initial symptom response and long-term survival.[2][3][7]

Q3: Can the RR6 model be used for patients who are not treated with ruxolitinib?
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A3: No, the RR6 model is specifically designed and validated for myelofibrosis patients
undergoing treatment with the JAK1/JAK2 inhibitor ruxolitinib. The model's predictive variables,
including ruxolitinib dosage and response to the drug (spleen size reduction), are inherently
linked to this specific therapy. Applying the model to patients on other treatments would not be
appropriate and would yield unreliable results.

Data Presentation

Table 1: Performance of the RR6 Model in Different Risk Subgroups

Median Overall Hazard Ratio (HR)
Risk Category Survival (OS) from 5-Year OS Rate for Mortality (vs.
6 months Low Risk)
Low Risk Not Reached 72.0%
Intermediate Risk 61 - 80 months 74.4% 2.8
High Risk 22 - 50 months 57.4% 5.0

Data compiled from multiple validation studies. Actual values may vary slightly between
studies.[1][4][6][8][9][10][11]

Table 2: Impact of Molecular Markers on Prognosis in Ruxolitinib-Treated Patients

Hazard Ratio (HR) for Reduced Overall
Molecular Marker

Survival
>1 HMR Mutation 2.5
RAS Pathway Mutation 6.1
Unfavorable Karyotype 3.2

These molecular markers are independent predictors of reduced survival and can refine the
prognostic information provided by the RR6 model.[3][7]

Experimental Protocols
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Protocol 1: Assessment of Palpable Spleen Length

Objective: To standardize the measurement of palpable spleen length below the left costal
margin (LCM) for use in the RR6 model.

Procedure:

Patient Positioning: The patient should be in a supine position with knees flexed to relax the
abdominal muscles.

Palpation Technique: Begin palpation in the right lower quadrant and move diagonally
towards the left upper quadrant. The spleen tip is often best felt during deep inspiration.

Measurement: Once the spleen tip is identified, its distance in centimeters from the LCM is
measured using a measuring tape.

Consistency: To ensure consistency across measurements, the same technique and patient
positioning should be used at baseline, 3-month, and 6-month assessments.

Imaging Confirmation: For progressive disease, a palpable spleen of =5 cm below the LCM
should be confirmed by CT or MRI showing a >25% increase in spleen volume from
baseline.[12]

Protocol 2: Determination of Red Blood Cell (RBC) Transfusion Requirement
Objective: To accurately document RBC transfusion need as a variable for the RR6 model.
Procedure:

» Data Collection: At baseline, 3 months, and 6 months, meticulously record the number of
RBC units transfused in the preceding period.

« Definition of Transfusion Dependence: Transfusion dependence at baseline is defined as
receiving = 2 units of RBCs in the 12 weeks prior to the first dose of ruxolitinib.[13]

e On-Study Assessment: For the 3- and 6-month time points, document any RBC transfusions
received since the last assessment.
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* RR6 Model Input: The RR6 model considers transfusion need at 3 and/or 6 months, and at
all three time points (baseline, 3 months, and 6 months) as separate risk factors.[9]

Mandatory Visualization

JAK-STAT Signaling Pathway in Myelofibrosis and Ruxolitinib Inhibition
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Click to download full resolution via product page

Caption: JAK-STAT signaling and ruxolitinib's mechanism of action.
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Caption: Clinical workflow for applying the RR6 prognostic model.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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